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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing SB-436811, a potent and
selective inhibitor of the transforming growth factor-beta (TGF-3) type | receptor activin
receptor-like kinase 5 (ALK5), for the directed differentiation of induced pluripotent stem cells
(iPSCs). By inhibiting the TGF-B/SMAD signaling pathway, SB-436811 promotes the efficient
differentiation of iPSCs into various desired cell lineages, including neural, mesenchymal, and
endothelial cells.

Mechanism of Action: Inhibition of TGF-B/ISMAD
Signaling

SB-436811 specifically targets and inhibits the phosphorylation of ALK5, a key receptor in the
TGF-f signaling cascade. This inhibition prevents the subsequent phosphorylation and
activation of downstream SMAD2 and SMAD3 proteins. As a result, the formation of the
SMADZ2/3/4 complex and its translocation into the nucleus to regulate target gene expression is
blocked. In the context of iPSC differentiation, this blockade of TGF-3 signaling is crucial for
directing cell fate towards specific lineages by suppressing signals that promote self-renewal or
differentiation into alternative fates.[1][2]
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Diagram of the TGF-B/ISMAD Signaling Pathway and
Inhibition by SB-436811
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Day O: Day O:
Seed iPSCs as single cells Culture iPSCs to high confluency
on Matrigel-coated plates on Matrigel-coated plates

Day 11-14: Observe morphological change
Observe neural rosette formation to spindle-shaped cells

Passage NPCs for expansion Passage and expand
or further differentiation iPSC-MSCs

Characterize iPSC-MSCs:
- CD73, CD90, CD105 expression
- Trilineage differentiation potential

Characterize NPCs:
- PAX6, SOX1, Nestin expression
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Day O:
Seed iPSCs on Matrigel-coated plates

Purify CD31+ or CD144+ ECs
(e.g., MACS or FACS)

Expand purified iPSC-ECs

Characterize iPSC-ECs:
- CD31, CD144 expression
- Tube formation assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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